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Introduction

Indisperse is a high-copper, dispersed-phase dental amalgam alloy that incorporates indium, a
metallic element that enhances the material's physical properties and clinical performance. This
document provides detailed application notes and protocols for the use of Indisperse in large,
complex amalgam restorations, drawing upon available clinical and laboratory data. The
addition of indium has been shown to improve strength, resistance to creep and corrosion, and
reduce mercury vapor release, making Indisperse a subject of interest for durable and long-
lasting restorative dental applications.[1][2]

Quantitative Data Summary

The following tables summarize the key physical and mechanical properties of Indisperse in
comparison to conventional high-copper amalgams without indium. This data is compiled from
various laboratory and clinical studies.

Table 1: Mechanical Properties of Indisperse vs. Control Amalgam
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Table 2: Clinical Performance of Indisperse (5% and 10% Indium) vs. Control Amalgam
(Dispersalloy)
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Experimental Protocols

Protocol 1: Laboratory Evaluation of Mechanical
Properties
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This protocol outlines the general methodology for testing the mechanical properties of
Indisperse based on standard dental materials testing procedures.

1. Specimen Preparation:

» Alloy and Mercury Proportioning: Dispense Indisperse alloy powder and mercury according
to the manufacturer's instructions.

 Trituration: Mix the alloy and mercury in a mechanical amalgamator for the time specified by
the manufacturer to achieve a homogenous, plastic mass.

o Condensation: Immediately condense the triturated amalgam into a cylindrical stainless steel
mold of standardized dimensions (e.g., 4 mm diameter x 8 mm height for compressive
strength testing) using a consistent condensation pressure.

e Specimen Removal and Storage: Carefully eject the condensed specimen from the mold and
store it in a controlled environment (e.g., 37°C) for the specified time period (e.g., 1 hour, 24
hours, 7 days) before testing.

2. Mechanical Testing:

o Compressive Strength: Mount the cylindrical specimen in a universal testing machine. Apply
a compressive load at a constant crosshead speed until fracture occurs. The compressive
strength is calculated as the maximum load divided by the cross-sectional area of the
specimen.

o Creep: Subject a cylindrical specimen to a constant compressive stress (e.g., 36 MPa) for a
specified period (e.g., between 1 and 4 hours after a 7-day setting period). The creep is
measured as the percentage of dimensional change over that time.

o Dimensional Change: Measure the length of a specimen at a specific time after the start of
trituration (e.g., 5 minutes) and again after a longer interval (e.g., 24 hours) using a precision
measuring device. The dimensional change is expressed as a percentage of the original
length.

Protocol 2: Clinical Application of Indisperse for Large,
Complex Restorations

This protocol provides a generalized guide for the placement of large, complex amalgam
restorations using Indisperse. The specific tooth preparation will vary based on the extent of
tooth structure loss.

1. Tooth Preparation:
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» Caries Removal: Excavate all carious tooth structure.

e Cusp Reduction: For weakened cusps, reduce the cusp height by a minimum of 2 mm to
provide adequate thickness of the restorative material and prevent future fracture.

» Retention and Resistance Form:

» Create retention grooves, slots, or coves in the dentin to enhance the mechanical locking of
the restoration.

» For extensively damaged teeth, consider the use of dentin pins (pin-retained amalgam) for
auxiliary retention. Place pins in sound dentin, avoiding the pulp and periodontal ligament.

o Pulp Protection: Apply a suitable liner or base to deep areas of the preparation to protect the

pulp.
2. Matrix Application:

e Place a well-contoured and wedged matrix band to create the external contours of the
restoration and ensure a tight seal at the gingival margin.

3. Amalgam Manipulation and Placement:

 Trituration: Triturate the Indisperse capsule according to the manufacturer's directions.

o Condensation: Begin condensing the amalgam into the prepared cavity immediately. Use
smaller condensers to ensure good adaptation to retention features and line angles. Apply
firm, overlapping vertical and lateral condensation pressure to minimize voids and bring
excess mercury to the surface. Overfill the preparation slightly.

4. Pre-Carve Burnishing and Carving:

e Burnishing: Use a large burnisher with heavy strokes to further condense the amalgam and
begin shaping the occlusal anatomy.

o Carving: Use sharp carving instruments to define the occlusal anatomy, marginal ridges, and
embrasures. The carving should replicate the natural tooth morphology.

5. Finishing and Polishing:

» Allow the amalgam to set for at least 24 hours before finishing and polishing.
e Use a series of progressively finer abrasive points and cups to smooth the restoration and
create a high luster. This will improve the restoration's resistance to tarnish and corrosion.

Visualizations
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Caption: Logical relationship of Indisperse composition to its properties and clinical
performance.
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Caption: General workflow for placing a large, complex amalgam restoration with Indisperse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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